1-methyl-N-(2-naphthyl)-3-propyl-1H-pyrazole-5-carboxamide

• Molecular Formula: C18H19N3O
• Molecular Weight: 293.4 g/mol
• IUPAC Name: 2-methyl-N-naphthalen-2-yl-5-propylpyrazole-3-carboxamide
• InChI: InChI=1S/C18H19N3O/c1-3-6-16-12-17(21(2)20-16)18(22)19-15-10-9-13-7-4-5-8-14(13)11-15/h4-5,7-12H,3,6H2,1-2H3,(H,19,22)
• InChI Key: SWFVEUKLWIDOAK-UHFFFAOYSA-N
• SMILES: CCCC1=NN(C(=C1)C(=O)NC2=CC3=CC=CC=C3C=C2)C

Description

1-methyl-N-(2-naphthyl)-3-propyl-1H-pyrazole-5-carboxamide, also known as MPP, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. MPP belongs to the class of compounds known as CB1 receptor antagonists, which are commonly used in the treatment of various neurological disorders.

Scientific Research Applications

1-methyl-N-(2-naphthyl)-3-propyl-1H-pyrazole-5-carboxamide has been extensively studied for its potential therapeutic properties in the treatment of various neurological disorders. It has been shown to have a high affinity for the CB1 receptor, which is involved in the regulation of pain, appetite, and mood. 1-methyl-N-(2-naphthyl)-3-propyl-1H-pyrazole-5-carboxamide has also been found to have anti-inflammatory properties and has been studied for its potential use in the treatment of cancer and neurodegenerative disorders.

Mechanism of Action

1-methyl-N-(2-naphthyl)-3-propyl-1H-pyrazole-5-carboxamide acts as a CB1 receptor antagonist, which means that it blocks the action of the CB1 receptor. The CB1 receptor is involved in the regulation of various physiological processes, including pain, appetite, and mood. By blocking the CB1 receptor, 1-methyl-N-(2-naphthyl)-3-propyl-1H-pyrazole-5-carboxamide can modulate these processes and potentially provide therapeutic benefits.
Biochemical and Physiological Effects:
1-methyl-N-(2-naphthyl)-3-propyl-1H-pyrazole-5-carboxamide has been shown to have a range of biochemical and physiological effects. It has been found to reduce inflammation and oxidative stress, which are common factors in many neurological disorders. 1-methyl-N-(2-naphthyl)-3-propyl-1H-pyrazole-5-carboxamide has also been shown to modulate the release of neurotransmitters, such as dopamine and serotonin, which are involved in the regulation of mood and behavior.

Advantages and Limitations for Lab Experiments

1-methyl-N-(2-naphthyl)-3-propyl-1H-pyrazole-5-carboxamide has several advantages for use in lab experiments. It has a high affinity for the CB1 receptor, which makes it a useful tool for studying the effects of CB1 receptor modulation. 1-methyl-N-(2-naphthyl)-3-propyl-1H-pyrazole-5-carboxamide is also relatively stable and can be easily synthesized in large quantities. However, 1-methyl-N-(2-naphthyl)-3-propyl-1H-pyrazole-5-carboxamide has some limitations as well. It has a relatively short half-life, which means that it may not be suitable for long-term studies. Additionally, 1-methyl-N-(2-naphthyl)-3-propyl-1H-pyrazole-5-carboxamide has been shown to have off-target effects, which may complicate the interpretation of experimental results.

Future Directions

For the study of 1-methyl-N-(2-naphthyl)-3-propyl-1H-pyrazole-5-carboxamide include the development of analogs with improved pharmacological properties and investigation of its effects on other physiological systems.

Synthesis Methods

The synthesis of 1-methyl-N-(2-naphthyl)-3-propyl-1H-pyrazole-5-carboxamide involves a series of chemical reactions that start with the condensation of 2-naphthylamine with 3-propionylpyrazole. This intermediate is then reacted with methyl iodide to form the final product, 1-methyl-N-(2-naphthyl)-3-propyl-1H-pyrazole-5-carboxamide. The synthesis of 1-methyl-N-(2-naphthyl)-3-propyl-1H-pyrazole-5-carboxamide is a complex process that requires expertise in organic chemistry and the use of specialized equipment. The purity of the final product is critical for its use in scientific research.